Cas no 1064458-79-2 (3-methyl-1,2-oxazole-4-carbaldehyde)

• Product Name: 3-methyl-1,2-oxazole-4-carbaldehyde
• CAS No: 1064458-79-2
• MF: C₅H₅NO₂
• MW: 111.098701238632
• MDL: MFCD10700235
• CID: 4570239
• PubChem ID: 28951015
• Update Time: 2025-05-23

3-methyl-1,2-oxazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-methylisoxazole-4-carbaldehyde
• 3-methyl-1,2-oxazole-4-carbaldehyde
• C77412

• MDL： MFCD10700235
• Inchi： 1S/C5H5NO2/c1-4-5(2-7)3-8-6-4/h2-3H,1H3
• InChI Key： GIZWEMLWGDLZLZ-UHFFFAOYSA-N
• SMILES： O1C=C(C=O)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 94.4
• XLogP3: 0.2
• Topological Polar Surface Area: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3-methyl-1,2-oxazole-4-carbaldehyde

Introduction to 3-methyl-1,2-oxazole-4-carbaldehyde (CAS No. 1064458-79-2) and Its Recent Applications in Chemical Biology

3-methyl-1,2-oxazole-4-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1064458-79-2, is a heterocyclic aldehyde that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the oxazole class, a structural motif widely recognized for its biological activity and synthetic utility. The presence of both a methyl group and an aldehyde functionality in its molecular framework endows it with unique reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The oxazole ring itself is a six-membered aromatic structure containing one oxygen atom and two nitrogen atoms at positions 1 and 2. This arrangement imparts considerable stability while also allowing for diverse functionalization. The aldehyde group at the 4-position further enhances its utility as a synthetic precursor, enabling condensation reactions with various nucleophiles to form Schiff bases, imines, and other heterocyclic derivatives. These derivatives have been extensively studied for their potential pharmacological properties.

In recent years, 3-methyl-1,2-oxazole-4-carbaldehyde has been explored as a key intermediate in the development of bioactive molecules. Its structural features make it particularly suitable for designing compounds with antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have demonstrated its role in synthesizing novel oxazole-based inhibitors that target specific enzymes involved in bacterial pathogenesis. The methyl group at position 3 can be further modified to introduce additional functional handles, allowing for fine-tuning of biological activity.

One of the most compelling aspects of 3-methyl-1,2-oxazole-4-carbaldehyde is its versatility in medicinal chemistry. Researchers have leveraged its reactivity to develop libraries of derivatives for high-throughput screening (HTS) campaigns. These efforts have led to the identification of several lead compounds with promising preclinical profiles. Notably, derivatives of this scaffold have shown efficacy against resistant bacterial strains by inhibiting essential metabolic pathways.

The synthesis of 3-methyl-1,2-oxazole-4-carbaldehyde itself is an area of active interest. Modern synthetic methodologies have enabled more efficient and scalable production processes compared to earlier approaches. Advances in catalytic asymmetric synthesis have allowed for the introduction of chiral centers at specific positions within the oxazole ring, expanding the scope of possible derivatives with tailored biological activities. Such methods are crucial for producing enantiomerically pure compounds, which often exhibit superior pharmacokinetic properties.

Recent computational studies have also highlighted the importance of 3-methyl-1,2-oxazole-4-carbaldehyde in drug design. Molecular modeling techniques have been employed to predict how different substituents on the oxazole ring can influence binding affinity to biological targets. These predictions guide experimental efforts by identifying optimal modifications that enhance potency while minimizing off-target effects. Such interdisciplinary approaches are becoming increasingly prevalent in modern drug discovery.

The compound’s role extends beyond antimicrobial applications. It has been investigated as a precursor for fluorescent probes used in cellular imaging studies. The aldehyde functionality allows for covalent labeling of biomolecules, enabling researchers to track dynamic processes within living cells with high precision. This utility underscores the broad applicability of 3-methyl-1,2-oxazole-4-carbaldehyde across multiple domains of chemical biology.

Future directions in research on 3-methyl-1,2-oxazole-4-carbaldehyde include exploring its potential in photodynamic therapy (PDT). By incorporating photosensitizer moieties into its derivatives, scientists aim to develop novel agents that can selectively target diseased tissues upon irradiation with light. Such applications hold promise for treating both cancerous and inflammatory conditions more effectively than current treatments.

Another emerging area involves using 3-methyl-1,2-oxazole-4-carbaldehyde as a building block for metallo-drugs. The oxazole ring can coordinate with transition metals such as ruthenium or platinum, forming complexes with enhanced cytotoxicity against tumor cells. These metallo-drugs represent an exciting frontier in oncology research, offering alternatives to traditional chemotherapeutic agents.

The environmental impact of synthesizing and utilizing 3-methyl-1,2-oxazole-4-carbaldehyde is also being considered more critically today. Green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. Such efforts align with broader goals within the pharmaceutical industry to create environmentally responsible drugs.

In conclusion,3-methyl-1,2-oxazole-4-carbaldehyde (CAS No. 1064458-79-2) remains a cornerstone compound in chemical biology and pharmaceutical research due to its structural versatility and functional reactivity. Its applications span from antimicrobial agents to advanced imaging tools and metallo-drugs, demonstrating its broad utility across multiple scientific disciplines. As synthetic methodologies continue to evolve and computational techniques become more sophisticated,3-methyl-1,2 oxazole - 4 - carbaldehyde will undoubtedly continue to play a pivotal role in discovering next-generation bioactive molecules.